Cas no 93951-46-3 (2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI))
93951-46-3 structure
Product Name:2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI)
CAS No:93951-46-3
MF:C12H28N2O
MW:216.363523483276
CID:808736
PubChem ID:3023051
Update Time:2025-04-19
2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI)
- 1-[(6-aminotrimethylhexyl)amino]propan-2-ol
- 1-[(7-amino-2,3-dimethylheptan-2-yl)amino]propan-2-ol
- NS00065741
- 1-((6-Aminotrimethylhexyl)amino)propan-2-ol
- EINECS 300-666-5
- DTXSID00916910
- 93951-46-3
-
- Inchi: 1S/C12H28N2O/c1-10(7-5-6-8-13)12(3,4)14-9-11(2)15/h10-11,14-15H,5-9,13H2,1-4H3
- InChI Key: VUPRLSYOWHGDBC-UHFFFAOYSA-N
- SMILES: OC(C)CNC(C)(C)C(C)CCCCN
Computed Properties
- Exact Mass: 216.220164
- Monoisotopic Mass: 216.220164
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3
- XLogP3: 1.1
Experimental Properties
- Density: 0.911
- Boiling Point: 328.9°Cat760mmHg
- Flash Point: 152.7°C
- Refractive Index: 1.469
2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI) Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
93951-46-3 (2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent